Cas no 1005307-16-3 (1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine)

• Product Name: 1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• CAS No: 1005307-16-3
• MF: C₂₃H₁₇ClFN₃O₂
• MW: 421.851387739182
• CID: 5471602
• Update Time: 2025-06-11

1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• 1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• Inchi： 1S/C23H17ClFN3O2/c1-14-8-9-17(12-19(14)24)27-22(29)18-11-15-6-4-10-26-21(15)28(23(18)30)13-16-5-2-3-7-20(16)25/h2-12H,13H2,1H3,(H,27,29)
• InChI Key： DNNHKEFOMXFNCA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C2C(=CC=CN=2)C=C(C(NC2=CC=C(C)C(Cl)=C2)=O)C1=O

Additional information on 1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

Introduction to 1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1005307-16-3, specifically 1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule has garnered considerable attention in recent years due to its unique structural framework and promising biological activities. The presence of a piperazine moiety combined with a triazolo[4,5-d]pyrimidine scaffold suggests potential interactions with various biological targets, making it a valuable candidate for further exploration in drug discovery.

Structurally, the compound features a methanesulfonyl group at the 1-position, which is often employed to enhance solubility and metabolic stability. The triazolo[4,5-d]pyrimidine core is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity and cellular signaling pathways. Recent advancements in synthetic methodologies have enabled the efficient construction of such heterocyclic systems, allowing for rapid diversification of the chemical library. This has opened new avenues for identifying novel therapeutic agents with improved pharmacokinetic profiles.

The 3-(3-methoxyphenyl) substituent at the 3-position of the triazolo[4,5-d]pyrimidine ring adds another layer of complexity to the molecule. The methoxy group not only influences electronic properties but also enhances binding affinity through hydrogen bonding interactions. Such modifications are critical in fine-tuning the pharmacological properties of a compound. In particular, the combination of these structural elements has been explored in the context of developing inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.

Recent studies have highlighted the potential of this compound as a scaffold for kinase inhibition. Kinases are pivotal enzymes in cellular signaling networks, and their dysregulation is associated with numerous diseases. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit potent inhibitory activity against specific kinases. For instance, modifications to the piperazine moiety have been shown to enhance binding affinity and selectivity, reducing off-target effects.

The role of triazolo[4,5-d]pyrimidine derivatives in medicinal chemistry is well-documented. These heterocycles are known for their ability to interact with nucleophilic residues in target proteins, leading to allosteric or orthosteric inhibition. The structural rigidity provided by the triazolopyrimidine ring allows for precise alignment with the active site of enzymes, while peripheral substituents can be tailored to optimize pharmacokinetic properties. This versatility makes it an attractive scaffold for drug development.

In addition to its kinase inhibition potential, this compound has been investigated for its effects on other biological pathways. Preliminary data suggest that it may modulate neurotransmitter release by interacting with presynaptic receptors or transporters. The methanesulfonyl group could play a role in facilitating membrane permeability or enhancing binding interactions with specific protein targets. These findings underscore the importance of structural diversity in identifying compounds with multifaceted therapeutic effects.

The synthesis of complex molecules like 1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine requires meticulous planning and execution. Advances in synthetic chemistry have enabled the use of transition-metal-catalyzed reactions and novel coupling strategies to construct intricate scaffolds efficiently. These methodologies not only reduce synthetic steps but also improve yields and purity, ensuring that subsequent biological evaluations are performed on high-quality material.

From a computational perspective, molecular modeling techniques have been instrumental in understanding how this compound interacts with biological targets. By predicting binding modes and affinity scores, researchers can prioritize analogs for experimental validation. This approach accelerates the drug discovery process by minimizing trial-and-error experimentation. Furthermore, machine learning algorithms trained on large datasets have been used to identify structural features that correlate with biological activity, guiding rational design efforts.

The development of novel therapeutic agents is often hampered by challenges such as poor solubility or rapid metabolism. However, strategic modifications can mitigate these issues while preserving biological activity. For example, replacing hydrophobic groups with polar moieties can enhance aqueous solubility without significantly affecting potency. Similarly, optimizing metabolic stability through computational predictions allows for the design of compounds that persist longer within the biological system.

In conclusion,1-methanesulfonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine exemplifies how structural complexity can be leveraged to develop innovative therapeutic strategies. Its unique combination of functional groups makes it a versatile scaffold for modulating various biological pathways. As research continues to uncover new applications for this compound and its derivatives,CAS number 1005307-16-3 will undoubtedly remain a key reference point in chemical biology and drug discovery efforts worldwide.